![molecular formula C5H12Cl2F2N2 B2886298 Hydrazine, [(3,3-difluorocyclobutyl)methyl]-, hydrochloride (1:2) CAS No. 1364632-66-5](/img/structure/B2886298.png)
Hydrazine, [(3,3-difluorocyclobutyl)methyl]-, hydrochloride (1:2)
Description
“Hydrazine, [(3,3-difluorocyclobutyl)methyl]-, hydrochloride (1:2)” is a chemical compound with the empirical formula C5H9F2N . It is also known as “(3,3-Difluorocyclobutyl)methanamine hydrochloride” and has a CAS Number of 1159813-93-0 . This compound is a product of SpiroChem .
Physical And Chemical Properties Analysis
The physical and chemical properties of this compound are not fully detailed in the search results. It is known to be a solid , but further details such as melting point, boiling point, solubility, and other properties would require more specific information or analysis.Scientific Research Applications
Medicinal Chemistry: c-Met Inhibition
This compound has been explored for its potential in medicinal chemistry, particularly in inhibiting the c-Met protein kinase. c-Met is a receptor tyrosine kinase that, when dysregulated, can lead to cancer progression and metastasis. The structural features of Hydrazine, [(3,3-difluorocyclobutyl)methyl]-, hydrochloride (1:2) allow it to interact with the ATP-binding site of the c-Met kinase, potentially blocking its activity and offering a pathway for cancer treatment .
Neuropharmacology: GABA A Modulation
In neuropharmacology, this compound has shown promise as a modulator of the GABA A receptors. These receptors are a class of receptors that respond to the neurotransmitter gamma-aminobutyric acid (GABA), which is the chief inhibitory compound in the mature vertebrate central nervous system. Modulating these receptors can have therapeutic implications for treating conditions like anxiety, insomnia, and epilepsy .
Polymer Science: Solar Cell Applications
The unique structure of this compound makes it suitable for incorporation into polymers used in solar cells. Its ability to act as a building block for polymers means it could contribute to the development of more efficient and durable solar cells, which is a significant area of research in renewable energy technologies .
Fluorescent Probes
Due to its reactive nature and the presence of the difluorocyclobutyl group, this compound can be used to create fluorescent probes. These probes can be used in bioimaging to track biological processes in real-time, providing valuable insights into cellular functions and aiding in disease diagnosis .
Synthesis of Heterocyclic Compounds
Hydrazine derivatives are known for their role in synthesizing heterocyclic compounds. This particular compound can be used to synthesize a variety of heterocycles, which are crucial in drug development due to their pharmacological properties. These heterocycles can serve as the core structure for many pharmaceuticals .
Enzyme Inhibition: BACE-1 Inhibitors
Another application in the pharmaceutical industry is the development of BACE-1 inhibitors. BACE-1 is an enzyme involved in the production of beta-amyloid peptides, which are implicated in Alzheimer’s disease. Inhibitors that can prevent the activity of BACE-1 could be potential treatments for slowing down or preventing the progression of Alzheimer’s .
Advanced Material Synthesis
The compound’s structure allows for its use in advanced material synthesis. It can be used as a precursor for materials that have specific properties such as high strength, resistance to extreme temperatures, or special electrical properties. These materials have applications in aerospace, electronics, and nanotechnology .
Chemical Research: Building Blocks for Unique Chemicals
Lastly, this compound serves as a building block for the synthesis of unique chemicals. It can be used in early discovery research to create novel compounds with potential applications across various fields, including but not limited to, catalysis, material science, and chemical sensing .
properties
IUPAC Name |
(3,3-difluorocyclobutyl)methylhydrazine;dihydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H10F2N2.2ClH/c6-5(7)1-4(2-5)3-9-8;;/h4,9H,1-3,8H2;2*1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YMLBEVOIKLJRND-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CC1(F)F)CNN.Cl.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H12Cl2F2N2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
209.06 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Hydrazine, [(3,3-difluorocyclobutyl)methyl]-, hydrochloride (1:2) | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(4-Fluorophenyl)-[2-[(2-fluorophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]methanone](/img/structure/B2886215.png)
![4-[(E)-(3-methoxy-4-propan-2-yloxyphenyl)methylideneamino]-3-(trifluoromethyl)-1H-1,2,4-triazole-5-thione](/img/structure/B2886219.png)
![Methyl 2-{[(7-bromo-1-benzoxepin-4-yl)carbonyl]amino}benzoate](/img/structure/B2886222.png)
![(E)-2-amino-N-(3-phenylpropyl)-1-((pyridin-4-ylmethylene)amino)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide](/img/structure/B2886224.png)
